N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)isonicotinamide

• IUPAC Name: N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H11F2N3O2/c17-11-1-2-13(14(18)7-11)15-8-12(21-23-15)9-20-16(22)10-3-5-19-6-4-10/h1-8H,9H2,(H,20,22)
• InChI Key: KZJNXKODPMYCPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C2=CC(=NO2)CNC(=O)C3=CC=NC=C3
• Molecular Formula: C16H11F2N3O2
• Molecular Weight: 315.27 g/mol

Description

N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)isonicotinamide, commonly known as DI-82, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. DI-82 is a small molecule that belongs to the class of isoxazole derivatives and has shown promising results in various pre-clinical studies.

Scientific Research Applications

Antimicrobial Activities

Compounds structurally related to N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)isonicotinamide have been synthesized and evaluated for their antimicrobial properties. Some of these compounds demonstrated significant activity against various microorganisms, including gram-positive and gram-negative bacteria, as well as fungi. Such compounds hold potential for the development of new antimicrobial agents.

• Synthesis and Antimicrobial Activity: A series of triazole derivatives related to isonicotinamide were synthesized and exhibited significant activity against various microorganisms, including Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Aspergillus niger, and Candida albicans (Mishra et al., 2010).
• Antimicrobial Screening of Imidazolidine Derivatives: A series of N-(2-alkyl/aryl-5-oxo-imidazolidine-1-yl) isonicotinamide derivatives were synthesized and evaluated for their antimicrobial activities against bacterial, fungal, and mycobacterium strains (Patel et al., 2017).

Herbicidal Applications

Derivatives similar to N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)isonicotinamide have been synthesized and tested for their herbicidal activity. These compounds have demonstrated potent herbicidal activity against annual weeds and are considered for agricultural applications.

• Rice Herbicide: A derivative demonstrated good rice selectivity and potent herbicidal activity against annual weeds under greenhouse conditions. It also showed a low mammalian and environmental toxicity in toxicological tests (Hwang et al., 2005).

Inhibition of Corrosion

Compounds related to N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)isonicotinamide have been studied for their corrosion inhibition properties. These studies are crucial for protecting materials, especially metals, from corrosion in acidic environments.

• Corrosion Inhibitor: The study on the corrosion inhibition effect of certain isonicotinamide derivatives on mild steel in an acidic medium showed that the inhibitors are good and their adsorption obeys the Langmuir adsorption isotherm (Yadav et al., 2015).